N-(2,4-difluorophenyl)-2-(3-pyridinyl)-1-piperidinecarboxamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-pyridin-3-ylpiperidine-1-carboxamide
• InChI: InChI=1S/C17H17F2N3O/c18-13-6-7-15(14(19)10-13)21-17(23)22-9-2-1-5-16(22)12-4-3-8-20-11-12/h3-4,6-8,10-11,16H,1-2,5,9H2,(H,21,23)
• InChI Key: FPIAKZZBWRIKMY-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)C2=CN=CC=C2)C(=O)NC3=C(C=C(C=C3)F)F
• Molecular Formula: C17H17F2N3O
• Molecular Weight: 317.33 g/mol

Description

N-(2,4-difluorophenyl)-2-(3-pyridinyl)-1-piperidinecarboxamide, also known as DFP-10825, is a chemical compound that has gained attention in the scientific community due to its potential application in the field of neuroscience. This compound is a potent and selective antagonist of the α7 nicotinic acetylcholine receptor, which is a target for the treatment of various neurological disorders.

Mechanism of Action

N-(2,4-difluorophenyl)-2-(3-pyridinyl)-1-piperidinecarboxamide acts as a selective antagonist of the α7 nicotinic acetylcholine receptor, which is a ligand-gated ion channel that is permeable to calcium ions. Binding of acetylcholine to this receptor results in the opening of the ion channel, leading to an influx of calcium ions into the cell. This influx of calcium ions is important for various physiological processes, including neurotransmitter release and synaptic plasticity. N-(2,4-difluorophenyl)-2-(3-pyridinyl)-1-piperidinecarboxamide binds to the receptor in a competitive manner, preventing the binding of acetylcholine and blocking the ion channel.
Biochemical and Physiological Effects:
N-(2,4-difluorophenyl)-2-(3-pyridinyl)-1-piperidinecarboxamide has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have demonstrated that N-(2,4-difluorophenyl)-2-(3-pyridinyl)-1-piperidinecarboxamide inhibits the binding of acetylcholine to the α7 nicotinic acetylcholine receptor, resulting in a decrease in calcium influx into the cell. In vivo studies have shown that N-(2,4-difluorophenyl)-2-(3-pyridinyl)-1-piperidinecarboxamide can improve cognitive function in animal models of Alzheimer's disease and schizophrenia, as well as reduce depressive-like behavior in animal models of depression.

Advantages and Limitations for Lab Experiments

N-(2,4-difluorophenyl)-2-(3-pyridinyl)-1-piperidinecarboxamide has several advantages for lab experiments, including its high selectivity for the α7 nicotinic acetylcholine receptor and its ability to cross the blood-brain barrier. However, there are also some limitations to its use in lab experiments, including its potential toxicity and the need for careful dosing to avoid unwanted side effects.

Future Directions

There are several future directions for research on N-(2,4-difluorophenyl)-2-(3-pyridinyl)-1-piperidinecarboxamide. One area of interest is the development of more selective and potent antagonists of the α7 nicotinic acetylcholine receptor. Another area of interest is the investigation of the potential therapeutic effects of N-(2,4-difluorophenyl)-2-(3-pyridinyl)-1-piperidinecarboxamide in other neurological disorders, such as Parkinson's disease and multiple sclerosis. Additionally, further studies are needed to elucidate the underlying mechanisms of action of N-(2,4-difluorophenyl)-2-(3-pyridinyl)-1-piperidinecarboxamide and to determine its long-term safety and efficacy in humans.

Synthesis Methods

The synthesis of N-(2,4-difluorophenyl)-2-(3-pyridinyl)-1-piperidinecarboxamide involves a series of chemical reactions starting from commercially available starting materials. The first step involves the preparation of 2,4-difluoroaniline, which is then reacted with 3-pyridinecarboxaldehyde in the presence of a reducing agent to form the key intermediate, 2-(3-pyridinyl)-1,2-dihydroquinoline. This intermediate is then reacted with piperidinecarboxylic acid in the presence of a coupling agent to form the final product, N-(2,4-difluorophenyl)-2-(3-pyridinyl)-1-piperidinecarboxamide.

Scientific Research Applications

N-(2,4-difluorophenyl)-2-(3-pyridinyl)-1-piperidinecarboxamide has been extensively studied for its potential application in the treatment of various neurological disorders, including Alzheimer's disease, schizophrenia, and depression. The α7 nicotinic acetylcholine receptor is involved in various physiological processes, including learning and memory, attention, and sensory processing. Dysfunction of this receptor has been implicated in the pathogenesis of several neurological disorders. N-(2,4-difluorophenyl)-2-(3-pyridinyl)-1-piperidinecarboxamide, as an antagonist of this receptor, has the potential to modulate these processes and improve the symptoms of these disorders.